Cas no 1631-29-4 (1-(4-Chlorophenyl)-1H-pyrrole-2,5-dione)
1631-29-4 structure
Product Name:1-(4-Chlorophenyl)-1H-pyrrole-2,5-dione
CAS No:1631-29-4
MF:C10H6ClNO2
MW:207.613141536713
CID:144915
PubChem ID:15400
Update Time:2025-04-19
1-(4-Chlorophenyl)-1H-pyrrole-2,5-dione Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-Chlorophenyl)-1H-pyrrole-2,5-dione
- 1-(4-CHLORO-PHENYL)-PYRROLE-2,5-DIONE
- 1H-Pyrrole-2,5-dione,1-(4-chlorophenyl)-
- N-(4-CHLOROPHENYL)-MALEIMIDE
- AURORA 12545
- AKOS MSC-0021
- ASISCHEM D48954
- N-(4-CHLOROPHENYL)MALEIMIDE
- N-(p-Chlorophenyl)maleimide
- n-(p-chlorophenyl)-maleimid
- 1-(4-CHLOROPHENYL)MALEIMIDE
- N-(p-Chlorophenyl)maleinimide
- 4-(CHLOROPHENYL)MALEAMIC ACID
- N-(4-Chlorophenyl)maleinimide
- PD135221
- NSC-52612
- DTXSID70167513
- 1-(4-chlorophenyl)pyrrole-2,5-dione
- FT-0680358
- p-Chlorophenylmaleimide
- 1-(4-chlorophenyl)-2,5-dihydro-1H-pyrrole-2,5-dione
- F79182
- NSC63150
- 209159-28-4
- SCHEMBL962950
- NSC52612
- MALEIMIDE, N-(p-CHLOROPHENYL)-
- 1631-29-4
- NSC 63150
- FT-0605683
- NSC-63150
- A925477
- 1-(4-Chlorophenyl)-1H-pyrrole-2,5-dione #
- CHEMBL565701
- Chlorophenylmaleimide
- 4G-904
- NSC 55657
- BDBM50300332
- CS-0307641
- NS00025322
- NSC 52612
- Z56891373
- MFCD00022574
- AKOS000116725
- EN300-03895
- NSC55657
- 7M36TYL94R
- NSC-55657
- 1-BENZYL-1H-BENZOIMIDAZOL-5-YLAMINETRIHYDROCHLORIDE
- EINECS 216-632-7
- n-p-chlorophenylmaleimide
- NCIOpen2_002828
- BRN 0139337
- J-503272
- 1H-Pyrrole-2, 1-(4-chlorophenyl)-
- 1H-Pyrrole-2,5-dione, 1-(4-chlorophenyl)-
- WLN: T5VNVJ BR DG
- DB-043546
- ALBB-012850
- STK009891
-
- MDL: MFCD00022574
- Inchi: 1S/C10H6ClNO2/c11-7-1-3-8(4-2-7)12-9(13)5-6-10(12)14/h1-6H
- InChI Key: FPZQYYXSOJSITC-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)N1C(C=CC1=O)=O
Computed Properties
- Exact Mass: 207.00900
- Monoisotopic Mass: 207.008706
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 37.4
Experimental Properties
- Density: 1.3190 (rough estimate)
- Melting Point: 115-120 °C
- Boiling Point: 350.6°C at 760 mmHg
- Flash Point: 165.9±23.2 °C
- Refractive Index: 1.5790 (estimate)
- PSA: 37.38000
- LogP: 1.83440
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
1-(4-Chlorophenyl)-1H-pyrrole-2,5-dione Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H302-H315-H318-H335
- Warning Statement: P261-P280-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 22-37/38-41
- Safety Instruction: 26-39
- RTECS:ON5075000
-
Hazardous Material Identification:
- Storage Condition:Sealed in dry,2-8°C
1-(4-Chlorophenyl)-1H-pyrrole-2,5-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 020646-1g |
1-(4-Chloro-phenyl)-pyrrole-2,5-dione |
1631-29-4 | 95+% | 1g |
£154.00 | 2022-02-28 | |
| Fluorochem | 020646-5g |
1-(4-Chloro-phenyl)-pyrrole-2,5-dione |
1631-29-4 | 95+% | 5g |
£470.00 | 2022-02-28 | |
| Fluorochem | 020646-10g |
1-(4-Chloro-phenyl)-pyrrole-2,5-dione |
1631-29-4 | 95+% | 10g |
£858.00 | 2022-02-28 | |
| Apollo Scientific | OR7278-1g |
1-(4-Chlorophenyl)maleimide |
1631-29-4 | 95 | 1g |
£171.00 | 2025-02-20 | |
| TRC | B405155-50mg |
1-(4-Chlorophenyl)-1H-pyrrole-2,5-dione |
1631-29-4 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B405155-100mg |
1-(4-Chlorophenyl)-1H-pyrrole-2,5-dione |
1631-29-4 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B405155-500mg |
1-(4-Chlorophenyl)-1H-pyrrole-2,5-dione |
1631-29-4 | 500mg |
$ 95.00 | 2022-06-07 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 775215-1G |
1-(4-Chlorophenyl)-1H-pyrrole-2,5-dione |
1631-29-4 | 97% | 1G |
¥509.97 | 2022-02-24 | |
| Chemenu | CM460173-250mg |
1-(4-CHLORO-PHENYL)-PYRROLE-2,5-DIONE |
1631-29-4 | 95%+ | 250mg |
$84 | 2023-02-17 | |
| Chemenu | CM460173-1g |
1-(4-CHLORO-PHENYL)-PYRROLE-2,5-DIONE |
1631-29-4 | 95%+ | 1g |
$208 | 2023-02-17 |
1-(4-Chlorophenyl)-1H-pyrrole-2,5-dione Related Literature
-
Yanyan Zhou,Qingqing Liu,Zhengbiao Zhang,Jian Zhu,Xiulin Zhu Polym. Chem. 2017 8 6909
-
2. Investigation of arene–arene interaction in stereoselective MCPBA epoxidationKeiki Kishikawa,Mamoru Naruse,Shigeo Kohmoto,Makoto Yamamoto,Kentaro Yamaguchi J. Chem. Soc. Perkin Trans. 1 2001 462
-
3. An investigation into the structure and conformation of N-(4-bromophenyl)[15N]maleimide by 1H nuclear magnetic resonance spectroscopy of liquid crystalline solutionsJames W. Emsley,Carlo Alberto Veracini,Pier Luigi Barili J. Chem. Soc. Perkin Trans. 2 1980 816
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4. Kinetic and synthetic influences of water and solvent-free conditions on 1,3-dipolar cycloaddition reactions: the phthalazinium and pyridazinium dicyanomethanide 1,3-dipoles: surprisingly successful synthetic methodsRichard N. Butler,Anthony G. Coyne,William J. Cunningham,Luke A. Burke J. Chem. Soc. Perkin Trans. 2 2002 1807
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